cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester Cis-5,8,11,14,17-eicosapentaenoic acid methyl ester is a fatty acid methyl ester.
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester is a natural product found in Murrayella periclados and Marchantia polymorpha with data available.
Brand Name: Vulcanchem
CAS No.: 2734-47-6
VCID: VC20870446
InChI: InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
SMILES: CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol

cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester

CAS No.: 2734-47-6

Cat. No.: VC20870446

Molecular Formula: C21H32O2

Molecular Weight: 316.5 g/mol

* For research use only. Not for human or veterinary use.

cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester - 2734-47-6

Specification

Description Cis-5,8,11,14,17-eicosapentaenoic acid methyl ester is a fatty acid methyl ester.
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester is a natural product found in Murrayella periclados and Marchantia polymorpha with data available.
CAS No. 2734-47-6
Molecular Formula C21H32O2
Molecular Weight 316.5 g/mol
IUPAC Name methyl (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate
Standard InChI InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
Standard InChI Key QWDCYFDDFPWISL-JEBPEJKESA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC
SMILES CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC
Canonical SMILES CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC
Appearance Unit:25 mgPurity:99%Physical liquid

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